Cas no 84761-82-0 (2,3,8-Tribromodibenzofuran)

2,3,8-Tribromodibenzofuran Chemical and Physical Properties
Names and Identifiers
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- Dibenzofuran,2,3,8-tribromo-
- 2,3,8-tribromodibenzofuran
- Dibenzofuran, 2,3,8-tribromo-
- 2,3,8-Tribromodibenzofuran
-
- Inchi: 1S/C12H5Br3O/c13-6-1-2-11-7(3-6)8-4-9(14)10(15)5-12(8)16-11/h1-5H
- InChI Key: KKPBZUROFCCDEP-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(Br)C=C2C2=CC(Br)=C(Br)C=C12
Experimental Properties
- Density: 2.142±0.06 g/cm3(Predicted)
- Boiling Point: 447.4±40.0 °C(Predicted)
2,3,8-Tribromodibenzofuran Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T798210-1mg |
2,3,8-Tribromodibenzofuran |
84761-82-0 | 1mg |
$207.00 | 2023-05-17 | ||
TRC | T798210-10mg |
2,3,8-Tribromodibenzofuran |
84761-82-0 | 10mg |
$1642.00 | 2023-05-17 |
2,3,8-Tribromodibenzofuran Related Literature
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
Additional information on 2,3,8-Tribromodibenzofuran
2,3,8-Tribromodibenzofuran (CAS No. 84761-82-0): A Comprehensive Overview of Its Properties and Applications
2,3,8-Tribromodibenzofuran (CAS No. 84761-82-0) is a brominated derivative of dibenzofuran, a compound of significant interest in both industrial and environmental research. This chemical is characterized by its three bromine atoms attached to the dibenzofuran structure, which influence its physical, chemical, and biological properties. The CAS number 84761-82-0 serves as a unique identifier for this compound, ensuring precise identification in scientific literature and regulatory documentation.
The 2,3,8-Tribromodibenzofuran molecule is part of a broader class of brominated flame retardants (BFRs), which have been widely studied due to their persistence in the environment and potential ecological impacts. Researchers and regulatory bodies are increasingly focused on understanding the environmental fate and toxicological profiles of such compounds, particularly in light of growing concerns about persistent organic pollutants (POPs). This aligns with current sustainability trends and the push for greener alternatives in material science.
From a structural perspective, 2,3,8-Tribromodibenzofuran exhibits unique aromatic properties due to its fused ring system and bromine substitutions. These features contribute to its thermal stability and lipophilicity, making it a subject of interest in material science and analytical chemistry. Laboratories often employ advanced techniques like gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) to detect and quantify this compound in complex matrices.
In recent years, the scientific community has explored the bioaccumulation potential of 2,3,8-Tribromodibenzofuran, particularly in aquatic ecosystems. Studies have investigated its half-life in sediments and its biodegradation pathways, addressing questions frequently searched by environmental scientists. The compound’s persistence has also sparked discussions about waste management strategies and remediation technologies, topics that resonate with policymakers and industry stakeholders.
Another area of interest is the synthetic routes for 2,3,8-Tribromodibenzofuran. Chemists have developed optimized methods to produce this compound with high yield and purity, often leveraging catalytic bromination or electrophilic aromatic substitution reactions. These advancements are relevant to researchers searching for efficient synthesis protocols or scalable production methods.
Given its structural similarity to other polybrominated dibenzofurans (PBDFs), 2,3,8-Tribromodibenzofuran is frequently referenced in comparative studies. Such research helps elucidate the structure-activity relationships (SARs) governing the toxicity and environmental behavior of brominated compounds. This is particularly valuable for risk assessment and regulatory compliance, which are hot topics in chemical safety forums.
In summary, 2,3,8-Tribromodibenzofuran (CAS No. 84761-82-0) is a compound of multifaceted significance, bridging industrial applications, environmental science, and regulatory frameworks. Its study continues to evolve, driven by emerging analytical techniques, ecological concerns, and the demand for sustainable chemistry solutions. As research progresses, this compound remains a key reference point for understanding the broader implications of brominated aromatic compounds in modern science.
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